Cas no 865287-48-5 ((2Z)-3-(4-nitrophenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)prop-2-enamide)

• Product Name: (2Z)-3-(4-nitrophenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)prop-2-enamide
• CAS No: 865287-48-5
• MF: C₁₇H₁₂N₄O₄
• MW: 336.3015832901
• CID: 6408423
• PubChem ID: 18558976
• Update Time: 2025-09-27

(2Z)-3-(4-nitrophenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(4-nitrophenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)prop-2-enamide
• AKOS024608011
• SR-01000012239
• F1374-0893
• 865287-48-5
• (Z)-3-(4-nitrophenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)prop-2-enamide
• (Z)-3-(4-nitrophenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acrylamide
• SR-01000012239-1
• 2-Propenamide, 3-(4-nitrophenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-

• Inchi： 1S/C17H12N4O4/c22-15(11-8-12-6-9-14(10-7-12)21(23)24)18-17-20-19-16(25-17)13-4-2-1-3-5-13/h1-11H,(H,18,20,22)
• InChI Key： KHTLANVYRMZUDY-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2)O1)(=O)C=CC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 336.08585488g/mol
• Monoisotopic Mass: 336.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• pka: 10.71±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2Z)-3-(4-nitrophenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)prop-2-enamide

Compound Introduction: (2Z)-3-(4-nitrophenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)prop-2-enamide and CAS No. 865287-48-5

The compound (2Z)-3-(4-nitrophenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)prop-2-enamide, identified by the CAS number 865287-48-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a 4-nitrophenyl group and a 5-phenyl-1,3,4-oxadiazole moiety contributes to its distinct chemical properties, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The 1,3,4-oxadiazole scaffold is particularly noteworthy, as it has been extensively studied for its bioactivity in various pharmacological contexts. The incorporation of this moiety into the molecular framework of (2Z)-3-(4-nitrophenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)prop-2-enamide enhances its interaction with biological targets, thereby increasing its efficacy as a potential drug candidate.

The 4-nitrophenyl group in the compound also plays a crucial role in its chemical behavior. This substituent can influence the electronic properties of the molecule, affecting its reactivity and stability. Additionally, the presence of this group may contribute to the compound's ability to interact with specific enzymes or receptors, which is essential for its pharmacological activity. The combination of these structural elements makes (2Z)-3-(4-nitrophenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)prop-2-enamide a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. The 5-phenyl-1,3,4-oxadiazole moiety is known for its ability to modulate various biological pathways, including those involved in inflammation and pain management. This has led to increased interest in compounds containing this scaffold for their potential applications in treating chronic inflammatory diseases and other disorders. The structural features of (2Z)-3-(4-nitrophenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)prop-2-enamide, particularly the presence of the 1,3,4-oxadiazole ring system, make it a compelling subject for further research.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as the nitro-substituted phenyl derivatives and the oxadiazole scaffold. These intermediates are then coupled together through carefully controlled reactions to form the final product. The synthesis strategy employed must ensure high yield and purity to meet pharmaceutical standards.

The pharmacological evaluation of (2Z)-3-(4-nitrophenyl)-N-(5-phenyl-1,3,4 oxadiazol 2 - yl)prop 2 - enamide has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with various biological targets, including enzymes and receptors relevant to its intended therapeutic applications. These studies have provided valuable insights into its mechanism of action and potential side effects.

In vivo studies have further validated its pharmacological activity by demonstrating its efficacy in animal models of disease. These studies have shown that the compound exhibits promising therapeutic effects without significant toxicity at appropriate doses. This makes it an attractive candidate for further development into a new drug entity.

The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. The case of (2Z)-3-(4-nitrophenyl)-N-(5 phenyl 1 , 3 , 4 oxadiazol 2 - yl)prop 2 - enamide exemplifies how advancements in synthetic chemistry can lead to the discovery of new therapeutic agents with significant clinical implications.

The future directions for research on this compound include exploring new synthetic pathways to improve yield and scalability. Additionally, further pharmacological studies are needed to fully understand its mechanism of action and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical trials and ultimately bring new treatments to patients.

In conclusion, (2Z)-3-(4-nitrophenyl)-N-(5 phenyl 1 , 3 , 4 oxadiazol 2 - yl)prop 2 - enamide (CAS No. 865287485) represents a significant advancement in pharmaceutical chemistry with promising therapeutic potential. Its unique structural features and bioactivity make it a valuable candidate for further research and development.